Cas no 881041-13-0 (5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine)

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine structure

881041-13-0 structure

Product name:5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine

CAS No:881041-13-0

MF:C₉H₇N₅O₄S

MW:281.248

CID:3056282

PubChem ID:4715347

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine
- 881041-13-0
- STK893797
- BBL021091
- AKOS001476890
- C9H7N5O4S
- Inchi： InChI=1S/C9H7N5O4S/c1-4-6(13(15)16)2-5(3-7(4)14(17)18)8-11-12-9(10)19-8/h2-3H,1H3,(H2,10,12)
- InChI Key： VNGUGCPYUJBOKR-UHFFFAOYSA-N

Computed Properties

Exact Mass: 281.02187490Da
Monoisotopic Mass: 281.02187490Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 172Å²

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650241-1g	5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine	881041-13-0	98%	1g	￥4502.00	2024-04-27
Crysdot LLC	CD11036020-1g	5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine	881041-13-0	97%	1g	$357	2024-07-18
TRC	M225433-100mg	5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine	881041-13-0		100mg	$ 70.00	2022-06-04
TRC	M225433-500mg	5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine	881041-13-0		500mg	$ 230.00	2022-06-04
TRC	M225433-1g	5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine	881041-13-0		1g	$ 340.00	2022-06-04

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine Related Literature

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2. A 3:1 mixed aggregate of diphenylamidolithium with lithium chloride:crystal structure of [(Ph2NLi)3LiCl·3tmen] (tmen = N,N,N′,N′-tetramethylethylenediamine)

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3. 3-(5-(Benzylideneamino)thiazol-3-yl)-2H-chromen-2-ones: a new class of alkaline phosphatase and ecto-5′-nucleotidase inhibitors†

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4. A capped trigonal prismatic cobalt(ii) complex as a structural archetype for single-ion magnets†

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5. 3D and 2D growth of SnO2 nanostructures on Ga2O3 nanowires: synthesis and structural characterization

M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132
6. A comparative study of the catalysis of peptide bond formation by oxide surfaces

Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
7. 3D hierarchical porous Co1−xS@C derived from a ZIF-67 single crystals self-assembling superstructure with superior pseudocapacitance†

Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
8. 5-Hydroperoxycarbonylphthalimide: a new reagent for epoxidation

Chem. Commun., 1998, 429-430
9. A bifunctional pyrazolone–chromone synthon directed organocatalytic double Michael cascade reaction: forging five stereocenters in structurally diverse hexahydroxanthones†

Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490
10. A ‘chromogenic’ and ‘fluorogenic’ bis-Schiff base sensor for rapid detection of hydrazine both in solution and vapour phases†

Anupam Ghorai,Jahangir Mondal,Sumantra Bhattacharya,Goutam Kumar Patra Anal. Methods, 2015,7, 10385-10393

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